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An In-depth Technical Guide to the Physical Properties and Chemical Stability of 3-Bromo-2-
hydroxybenzonitrile

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction

3-Bromo-2-hydroxybenzonitrile is a versatile bifunctional organic compound featuring a
benzene ring substituted with hydroxyl, bromo, and cyano groups. Its unique electronic and
structural characteristics make it a valuable building block in synthetic organic chemistry and a
key intermediate in the development of novel pharmaceutical agents, including ampakine
heterocycles for treating neurodegenerative diseases.[1][2] As with any specialized reagent, a
comprehensive understanding of its physical properties and stability profile is paramount for its
effective and safe utilization in research and development. This guide provides a detailed
examination of the compound's physical appearance, quantitative properties, and stability,
offering field-proven insights for laboratory professionals.

Part 1: Physicochemical and Structural
Characterization

A precise characterization of a chemical reagent is the foundation of reproducible science. This
section details the observable physical properties and the underlying structural data for 3-
Bromo-2-hydroxybenzonitrile.
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Physical Appearance

3-Bromo-2-hydroxybenzonitrile is typically supplied as a crystalline solid. However, its
appearance can vary, which may be indicative of purity or exposure to suboptimal conditions.

e Form: Crystalline powder.[3]

o Color: The reported color ranges from white to pale brown, and in some cases, to orange or
green.[3][4]

Expert Insight: A significant deviation from a white or off-white color may suggest the presence
of impurities or degradation products. Researchers receiving a sample that is distinctly orange,
green, or dark brown should consider purification or analytical verification (e.g., via melting
point determination or spectroscopy) before use, as such impurities could interfere with
sensitive downstream applications.

Quantitative Physical Data

The fundamental physical constants for 3-Bromo-2-hydroxybenzonitrile are summarized
below. These values are critical for reaction planning, solvent selection, and analytical
characterization.

Property Value Source(s)
Molecular Formula C7H4BrNO [415]
Molecular Weight 198.02 g/mol [4115]
Melting Point 118-124 °C [6]

Boiling Point 248.2 °C (at 760 mmHg) [41[6]
Density 1.79 g/cm? [4]16]

Structural Characteristics

Crystallographic studies provide the most definitive insight into the compound's solid-state
structure. X-ray diffraction analysis of 3-Bromo-2-hydroxybenzonitrile has revealed a notable
feature: a partial molecular packing disorder.[1][2][7] This disorder arises from a 180° rotation of
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the molecule around the C-O bond of the phenol group, leading to an interchange in the
positions of the bromine and nitrile substituents in the crystal lattice.[1][2] This structural
nuance underscores the complexity of its solid-state chemistry and can influence its dissolution
properties and solid-state reactivity.

Part 2: Chemical Stability and Safe Handling

The utility of 3-Bromo-2-hydroxybenzonitrile is directly linked to its chemical stability.
Understanding its reactivity, incompatibilities, and optimal storage conditions is crucial for
ensuring its integrity from storage to reaction.

General Stability

Under recommended storage conditions, 3-Bromo-2-hydroxybenzonitrile is a stable
compound. Hazardous polymerization does not occur, and no hazardous reactions are noted
under normal processing conditions.[8] However, its stability is contingent on avoiding specific
environmental factors and incompatible materials.

Factors Influencing Stability

o Storage Conditions: Proper storage is the most critical factor in maintaining the compound's
purity and stability. The recommended storage protocol is to keep the container tightly closed
in a dry, cool, and well-ventilated place.[8][9] For long-term storage or for high-purity grades,
storing under an inert atmosphere (e.g., argon or nitrogen) is advised to prevent potential
oxidative degradation or reaction with atmospheric moisture.[9][10]

e Incompatible Materials: The compound should not be stored or mixed with strong acids.[8]
The acidic conditions can promote the hydrolysis of the nitrile group to a carboxylic acid or
amide, altering the molecule's identity and reactivity.

o Thermal Decomposition: The compound is stable at room temperature but will decompose
under fire conditions. High temperatures can lead to the release of toxic and corrosive
gases, including carbon oxides (CO, COz), nitrogen oxides (NOx), hydrogen bromide (HBr),
and hydrogen cyanide (HCN).[8][9]

Logical Workflow for Stability Assessment
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The following diagram outlines a systematic approach for a researcher to assess the quality

and stability of a newly received or stored batch of 3-Bromo-2-hydroxybenzonitrile. This

workflow ensures that the material is suitable for its intended use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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